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Compound of Interest

Compound Name: Upadacitinib-15N,d2

Cat. No.: B12366858

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Upadacitinib-15N,d2. The following procedures are
designed to ensure a safe laboratory environment and proper disposal of waste materials.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are paramount when

handling potent compounds like Upadacitinib-15N,d2. Below is a summary of recommended
PPE.[1]
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Specifications and
PPE Category Item )
Recommendations

) o Recommended for operations
_ _ Powered Air-Purifying _ o
Respiratory Protection ) with a high risk of aerosol
Respirator (PAPR) )
generation.[1]

Use with appropriate
Reusable Half or Full- particulate filters (P100/FFP3).
Facepiece Respirator A proper fit test must be
conducted.[1]

Suitable for low-risk activities
Disposable Respirators (e.g., but not recommended as
N95, FFP2) primary protection for highly

potent compounds.[1]

Wear two pairs of nitrile

gloves. The outer glove should

Hand Protection Double Gloving _ ,
be changed immediately upon
contamination.[1]
Recommended to be made
from materials like Tyvek or
Body Protection Disposable Coveralls microporous film to protect

against chemical splashes and
dust.

A dedicated, disposable or
Lab Coat professionally laundered lab

coat should be worn.

Use chemical splash goggles

that provide a complete seal
) Safety Goggles or a Face ]
Eye Protection Shield around the eyes. A face shield
ie
can be worn over goggles for

additional protection.

Disposable shoe covers
Foot Protection Shoe Covers should be worn in the

designated handling area.
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Operational Plan for Handling

A systematic approach is essential for safely handling Upadacitinib-15N,d2. The following

step-by-step plan outlines the key phases of handling.

1. Preparation:

Designated Area: All handling of the compound must occur in a designated and restricted
area, such as a chemical fume hood or a glove box.

Ventilation: Ensure adequate ventilation in the handling area.

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Spill Kit: A spill kit appropriate for chemical hazards should be prepared and accessible.

PPE Donning: Put on all required PPE in the correct order in a designated clean area before
entering the handling area.

. Handling:

Weighing and Aliquoting: Whenever possible, use a closed system for weighing and
transferring the compound. Minimize dust generation by using gentle scooping techniques.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to
prevent splashing. Keep containers covered as much as possible.

Tool Usage: Use non-sparking tools to prevent ignition.

. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with a validated cleaning agent.

PPE Doffing: Remove PPE in the designated area, taking care to avoid self-contamination.

Personal Hygiene: Wash hands thoroughly after handling the compound.
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Disposal Plan

Proper disposal of Upadacitinib-15N,d2 and associated waste is critical to prevent
environmental contamination and ensure safety.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. The

material can be sent to a licensed chemical
Upadacitinib-15N,d2 Waste destruction plant or disposed of by controlled

incineration with flue gas scrubbing. Do not

discharge to sewer systems.

Disposable labware (e.g., pipette tips, tubes)
Contaminated Labware should be collected in a designated, sealed

hazardous waste container.

All used PPE (gloves, coveralls, etc.) should be
Contaminated PPE treated as hazardous waste and disposed of

accordingly.

Containers can be triple-rinsed (or equivalent)

and then offered for recycling or reconditioning.
Empty Containers Alternatively, the packaging can be punctured to

make it unusable for other purposes and then

disposed of in a sanitary landfill.

) ] All materials used for spill cleanup must be
Spill Cleanup Materials ]
disposed of as hazardous waste.

Visual Workflow for Handling Upadacitinib-15N,d2

The following diagram illustrates the procedural flow for safely handling Upadacitinib-15N,d2
in a laboratory setting.
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Figure 1: Procedural Workflow for Handling Upadacitinib-15N,d2

Click to download full resolution via product page

Caption: Procedural Workflow for Handling Upadacitinib-15N,d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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